N-{4-[(difluoromethyl)thio]phenyl}-2-[(4-methyl-2-quinolinyl)thio]acetamide
Overview
Description
N-{4-[(difluoromethyl)thio]phenyl}-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as Difluoromethylthio-PPQ or DFTPQ, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of DFTPQ is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of heme, an essential component of hemoglobin. This inhibition leads to the accumulation of toxic intermediates, ultimately leading to the death of the parasite or cancer cell.
Biochemical and Physiological Effects:
DFTPQ has been shown to have low toxicity in vitro, with studies demonstrating its safety in human liver cells. It has also been shown to have good pharmacokinetic properties, with studies demonstrating its ability to be rapidly absorbed and distributed in vivo.
Advantages and Limitations for Lab Experiments
One advantage of DFTPQ is its broad-spectrum activity against both drug-sensitive and drug-resistant strains of Plasmodium falciparum. Additionally, its low toxicity and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. However, one limitation of DFTPQ is its relatively low potency compared to other antimalarial drugs.
Future Directions
There are several future directions for research on DFTPQ. One area of interest is the development of more potent analogs of DFTPQ to improve its efficacy as an antimalarial and anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of DFTPQ and to identify potential drug targets. Finally, clinical trials are needed to evaluate the safety and efficacy of DFTPQ in humans.
Scientific Research Applications
DFTPQ has been studied extensively for its potential as a therapeutic agent. It has been shown to have antimalarial activity, with studies demonstrating its effectiveness against both drug-sensitive and drug-resistant strains of Plasmodium falciparum. Additionally, DFTPQ has been shown to have anticancer activity, with studies demonstrating its ability to inhibit the growth of cancer cells.
Properties
IUPAC Name |
N-[4-(difluoromethylsulfanyl)phenyl]-2-(4-methylquinolin-2-yl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2OS2/c1-12-10-18(23-16-5-3-2-4-15(12)16)25-11-17(24)22-13-6-8-14(9-7-13)26-19(20)21/h2-10,19H,11H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZJLOSMLHLFQCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=CC=C(C=C3)SC(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.